Cas no 1016702-17-2 (3-(propan-2-yloxy)propanethioamide)

3-(propan-2-yloxy)propanethioamide structure

1016702-17-2 structure

Product Name:3-(propan-2-yloxy)propanethioamide

CAS No:1016702-17-2

MF:C₆H₁₃NOS

MW:147.238520383835

CID:6222564

PubChem ID:24689767

Update Time:2024-01-14

3-(propan-2-yloxy)propanethioamide Chemical and Physical Properties

Names and Identifiers

- 3-(propan-2-yloxy)propanethioamide
- 1016702-17-2
- CS-0355837
- 3-ISOPROPOXYPROPANETHIOAMIDE
- EN300-1858898
- AKOS000167928
- Inchi： 1S/C6H13NOS/c1-5(2)8-4-3-6(7)9/h5H,3-4H2,1-2H3,(H2,7,9)
- InChI Key： QNHQJVUOPSCPIA-UHFFFAOYSA-N
- SMILES： S=C(CCOC(C)C)N

Computed Properties

Exact Mass: 147.07178521g/mol
Monoisotopic Mass: 147.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 93.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 67.3Å²

3-(propan-2-yloxy)propanethioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1858898-0.05g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		0.05g	$348.0	2023-09-18
Enamine	EN300-1858898-0.1g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		0.1g	$364.0	2023-09-18
Enamine	EN300-1858898-0.25g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		0.25g	$381.0	2023-09-18
Enamine	EN300-1858898-0.5g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		0.5g	$397.0	2023-09-18
Enamine	EN300-1858898-1.0g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		1g	$1070.0	2023-06-02
Enamine	EN300-1858898-2.5g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		2.5g	$810.0	2023-09-18
Enamine	EN300-1858898-5.0g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		5g	$3105.0	2023-06-02
Enamine	EN300-1858898-10.0g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		10g	$4606.0	2023-06-02
Enamine	EN300-1858898-1g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		1g	$414.0	2023-09-18
Enamine	EN300-1858898-5g	3-(propan-2-yloxy)propanethioamide	1016702-17-2		5g	$1199.0	2023-09-18

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4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

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5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

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